Cas no 38276-72-1 (Benzene,1-methoxy-4-[[(2E)-3-phenyl-2-propen-1-yl]oxy]-)

• Product Name: Benzene,1-methoxy-4-[[(2E)-3-phenyl-2-propen-1-yl]oxy]-
• CAS No: 38276-72-1
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 323658
• PubChem ID: 5357751
• Update Time: 2025-04-19

Benzene,1-methoxy-4-[[(2E)-3-phenyl-2-propen-1-yl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methoxy-4-[[(2E)-3-phenyl-2-propen-1-yl]oxy]-
• 1-methoxy-4-(3-phenylprop-2-enoxy)benzene
• (E)-3-(4-methoxyphenoxy)-1-phenylpropene
• (E)-cinnamyl 4-methoxyphenyl ether
• 1-((E)-3-(4-methoxyphenoxy)prop-1-enyl)benzene
• 1-METHOXY-4-((E)-3-PHENYL-ALLYLOXY)-BENZENE
• 3'-Phenylallyl-4-methoxyphenylether
• 4-methoxyphenyl cinnamyl ether
• cinnamyl p-methoxyphenyl ether
• NSC86625
• 38276-72-1
• NSC-86625
• AKOS015967570
• 1-methoxy-4-[(E)-3-phenylprop-2-enoxy]benzene

• Inchi： 1S/C16H16O2/c1-17-15-9-11-16(12-10-15)18-13-5-8-14-6-3-2-4-7-14/h2-12H,13H2,1H3/b8-5+
• InChI Key： IBTUXJNVVDGUHE-VMPITWQZSA-N
• SMILES： O(C/C=C/C1C=CC=CC=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46